Cas no 52411-49-1 (3-(Chloromethyl)-2,4,6-trimethylbenzoic Acid)

• Product Name: 3-(Chloromethyl)-2,4,6-trimethylbenzoic Acid
• CAS No: 52411-49-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD24459195
• CID: 336159
• PubChem ID: 12673086
• Update Time: 2025-04-19

3-(Chloromethyl)-2,4,6-trimethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chloromethyl)-2,4,6-trimethyl-
• 3-(chloromethyl)-2,4,6-trimethylbenzoic acid
• 3-(Chloromethyl)-2,4,6-trimethylbenzoicacid
• SCHEMBL3290623
• DTXSID60506417
• 52411-49-1
• F18119
• 3-Chloromethane-2,4,6-trimethylbenzoic Acid;
• 3-(Chloromethyl)-2,4,6-trimethylbenzoic Acid

• MDL： MFCD24459195
• Inchi： 1S/C11H13ClO2/c1-6-4-7(2)10(11(13)14)8(3)9(6)5-12/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： HCXGMDXQWGQHGE-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(C)=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids